Cas no 1538604-30-6 (1,2,2,3-Tetrachloro-1,1-difluoropropane)

• Product Name: 1,2,2,3-Tetrachloro-1,1-difluoropropane
• CAS No: 1538604-30-6
• MF: C₃H₂Cl₄F₂
• MW: 217.856784343719
• CID: 5040388
• Update Time: 2025-11-01

1,2,2,3-Tetrachloro-1,1-difluoropropane Chemical and Physical Properties

Names and Identifiers

• 1,2,2,3-Tetrachloro-1,1-difluoropropane

• Inchi： 1S/C3H2Cl4F2/c4-1-2(5,6)3(7,8)9/h1H2
• InChI Key： HFHVCPIWDWKEOX-UHFFFAOYSA-N
• SMILES： ClC(CCl)(C(F)(F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 102
• XLogP3: 3.3
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on 1,2,2,3-Tetrachloro-1,1-difluoropropane

Recent Advances in the Study of 1,2,2,3-Tetrachloro-1,1-difluoropropane (CAS: 1538604-30-6): Applications and Implications in Chemical Biology and Medicine

The compound 1,2,2,3-Tetrachloro-1,1-difluoropropane (CAS: 1538604-30-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This halogenated hydrocarbon, characterized by its unique structural properties, has been investigated for its potential applications in drug synthesis, material science, and environmental chemistry. Recent studies have explored its reactivity, stability, and interactions with biological systems, shedding light on its multifaceted utility.

One of the key areas of interest is the role of 1,2,2,3-Tetrachloro-1,1-difluoropropane as an intermediate in the synthesis of fluorinated pharmaceuticals. Fluorination is a critical strategy in drug design, as it can enhance the metabolic stability, bioavailability, and binding affinity of therapeutic compounds. Researchers have demonstrated that this compound can serve as a versatile building block for introducing fluorine atoms into complex molecular frameworks, thereby facilitating the development of novel drugs with improved pharmacological profiles.

In addition to its applications in drug synthesis, recent investigations have highlighted the environmental and safety considerations associated with 1,2,2,3-Tetrachloro-1,1-difluoropropane. Studies have examined its degradation pathways, potential toxicity, and environmental persistence. These findings are crucial for ensuring the safe handling and disposal of the compound in industrial and laboratory settings. Regulatory agencies are increasingly focusing on the environmental impact of halogenated hydrocarbons, and this research provides valuable data for risk assessment and mitigation strategies.

Another promising avenue of research involves the use of 1,2,2,3-Tetrachloro-1,1-difluoropropane in material science. Its unique physicochemical properties make it a candidate for applications in polymer chemistry and surface coatings. Recent experiments have demonstrated its efficacy as a precursor for fluorinated polymers, which exhibit enhanced resistance to heat, chemicals, and UV radiation. These materials have potential applications in medical devices, aerospace, and other high-performance industries.

Looking ahead, the continued exploration of 1,2,2,3-Tetrachloro-1,1-difluoropropane is expected to yield further insights into its chemical behavior and potential applications. Collaborative efforts between chemists, biologists, and material scientists will be essential for unlocking the full potential of this compound. Future research should focus on optimizing its synthesis, expanding its utility in drug development, and addressing any environmental or safety concerns.